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Cat. No.: B15592555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Viniferol D is a naturally occurring stilbenoid, specifically a resveratrol trimer, isolated from the

stems of Vitis vinifera, the common grapevine. As a member of the stilbenoid family, which

includes the well-studied resveratrol, Viniferol D is of significant interest to the scientific

community for its potential biological activities and complex chemical architecture. This

technical guide provides a detailed examination of the chemical structure, physicochemical

properties, and known biological context of Viniferol D, tailored for professionals in research

and drug development.

Chemical Structure and Properties
Viniferol D is characterized by a unique and complex polycyclic structure. It is a stilbenetrimer,

meaning it is formed from the oxidative coupling of three resveratrol units. The core of its

structure features a bicyclo[5.3.0]decane ring system.

The systematic IUPAC name for Viniferol D is 2-(3,5-dihydroxyphenyl)-3,9,17-tris(4-

hydroxyphenyl)-8-oxapentacyclo[8.7.2.04,18.07,19.011,16]nonadeca-

4(18),5,7(19),11(16),12,14-hexaene-5,13,15-triol. Its structure has been elucidated primarily

through spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).
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Physicochemical Data
Property Value Reference

Molecular Formula C₄₂H₃₂O₉ [1]

Molecular Weight 680.70 g/mol [1]

Appearance Powder [1]

Source Stems of Vitis vinifera [1][2]

Chemical Structure Diagram
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Caption: A simplified representation of the connectivity in Viniferol D, highlighting the three

resveratrol units linked to a complex polycyclic core.
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Experimental Protocols
Isolation of Viniferol D from Vitis vinifera
While a specific, detailed protocol for the isolation of Viniferol D is not readily available in the

public domain, a general methodology can be inferred from the isolation of other stilbenoids

from grapevine stems.

Workflow for Stilbenoid Isolation:

Grapevine Stems (Vitis vinifera)

Extraction with organic solvent
(e.g., methanol or ethanol)

Filtration and Concentration

Solvent-Solvent Partitioning
(e.g., with ethyl acetate)

Column Chromatography
(e.g., Silica Gel, Sephadex)

Preparative HPLC

Isolated Viniferol D
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Caption: A generalized workflow for the isolation of stilbenoids like Viniferol D from grapevine

stems.

Methodology:

Collection and Preparation of Plant Material: Stems of Vitis vinifera are collected, air-dried,

and ground into a fine powder.

Extraction: The powdered plant material is extracted with a suitable organic solvent, such as

methanol or ethanol, at room temperature for an extended period. This process is often

repeated multiple times to ensure exhaustive extraction.

Concentration: The resulting extracts are combined and concentrated under reduced

pressure to yield a crude extract.

Fractionation: The crude extract is then subjected to solvent-solvent partitioning to separate

compounds based on their polarity. For stilbenoids, partitioning between water and ethyl

acetate is common, with the target compounds typically concentrating in the ethyl acetate

fraction.

Chromatographic Purification: The enriched fraction is further purified using a series of

column chromatography techniques. This may involve silica gel chromatography followed by

size-exclusion chromatography (e.g., Sephadex LH-20) to separate compounds based on

size and polarity.

High-Performance Liquid Chromatography (HPLC): Final purification is often achieved using

preparative HPLC, which provides high resolution and yields pure Viniferol D.

Spectroscopic Analysis
The structural elucidation of Viniferol D relies heavily on modern spectroscopic techniques.

Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact

molecular weight and elemental composition of the molecule.

Nuclear Magnetic Resonance (NMR): Both ¹H-NMR and ¹³C-NMR spectroscopy are

essential for determining the carbon-hydrogen framework of the molecule. Advanced 2D-
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NMR techniques, such as COSY, HSQC, and HMBC, are employed to establish the

connectivity between different atoms and to elucidate the complex stereochemistry of the

molecule.

Biological Activity and Signaling Pathways
The biological activities of many stilbenoids, particularly resveratrol and its oligomers, are well-

documented and include antioxidant, anti-inflammatory, and potential anticancer effects. While

specific studies on the signaling pathways directly modulated by Viniferol D are limited, it is

hypothesized to share some mechanisms with other resveratrol derivatives.

Potential Signaling Pathways:
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Caption: Hypothesized signaling pathways potentially modulated by Viniferol D, based on the

known activities of related stilbenoids.

It has been suggested that Viniferol D may possess inhibitory activity against hepatitis C.

Further research is necessary to fully elucidate its specific biological targets and mechanisms

of action.

Conclusion
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Viniferol D is a structurally intricate natural product with potential for further investigation in the

fields of medicinal chemistry and drug discovery. Its complex stereochemistry presents a

significant challenge for total synthesis, which, if overcome, could pave the way for the

generation of analogs with enhanced biological activity. A deeper understanding of its specific

molecular targets and signaling pathways will be crucial in unlocking its therapeutic potential.

The information provided in this guide serves as a foundational resource for researchers and

professionals dedicated to advancing the science of natural product-based drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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